Cas no 129813-21-4 (2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 129813-21-4
• MF: C₁₁H₂₁BO₂
• MW: 196.094243764877
• CID: 2898301
• PubChem ID: 14893005
• Update Time: 2025-06-15

2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• .3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-3-methylbut-1-ene;.2-(2-methylbut-3-en-2-yl)-1,3,2-dioxaborolane-4,4,5,5-tetramethyl;2-(1,1-dimethyl2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane;.3-(3,3,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-3-methylbut-1-ene;
• 4,4,5,5-tetramethyl-2-(2-methylbut-3-en-2-yl)-1,3,2-dioxaborolane
• 2-(1,1-dimethylallyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 129813-21-4

• Inchi： 1S/C11H21BO2/c1-8-9(2,3)12-13-10(4,5)11(6,7)14-12/h8H,1H2,2-7H3
• InChI Key： XVADSYDGXCFJPJ-UHFFFAOYSA-N
• SMILES： O1B(C(C=C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 196.16300
• Monoisotopic Mass: 196.1634601Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.04480

Additional information on 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 129813-21-4)

2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with the CAS number 129813-21-4, is a versatile organic compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a member of the dioxaborolane family and is characterized by its unique boron-containing cyclic structure. The presence of the boron atom in this molecule makes it particularly useful in various chemical reactions, especially those involving cross-coupling reactions and organoboron chemistry.

The chemical structure of 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane consists of a six-membered ring with a boron atom and an oxygen atom as part of the ring. The remaining positions are occupied by methyl groups and a propenyl group. This configuration imparts stability to the molecule and facilitates its use in a wide range of synthetic transformations. The compound's stability and reactivity make it an ideal building block for the synthesis of complex organic molecules.

In recent years, the application of 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has expanded significantly due to its role in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds and pharmaceuticals. The boron atom in this compound can readily undergo transmetalation with palladium catalysts, leading to the formation of carbon-carbon bonds. This property has made it an essential reagent in the development of new drugs and materials.

One of the key advantages of using 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in Suzuki-Miyaura coupling reactions is its high functional group tolerance. It can be used in the presence of various functional groups such as halides, esters, and amides without significant side reactions. This makes it particularly useful in the synthesis of complex molecules where multiple functional groups need to be preserved during the reaction.

Beyond its use in cross-coupling reactions, 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found applications in other areas of organic synthesis. For example, it can be used as a protecting group for alcohols and carboxylic acids. The boronate ester formed by this compound can be easily removed under mild conditions without affecting other sensitive functional groups in the molecule. This property has made it a valuable tool in multistep syntheses where protection and deprotection steps are required.

The synthesis of 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves several steps. One common method involves the reaction of 1-bromo-3-methylbutene with bis(pinacolato)diboron in the presence of a palladium catalyst. This reaction forms the boronate ester intermediate, which can then be further modified to obtain the desired product. The high yield and purity obtained from this synthetic route make it a preferred method for large-scale production.

In addition to its synthetic applications, 2-(1,1-dimethyl-2-propenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been studied for its potential biological activities. Recent research has shown that compounds derived from this dioxaborolane framework exhibit promising anti-inflammatory and anticancer properties. For instance, derivatives containing aromatic substituents have been found to inhibit specific enzymes involved in cancer cell proliferation. These findings have opened up new avenues for drug discovery and development.

The environmental impact of using 2-(1,1-dimethyl-2-propenyl)-4,4，5，5-tetramethyl-1，3，2-dioxaborolane is another important consideration. While boron-containing compounds are generally considered to be less toxic than many other metal-based reagents used in organic synthesis, proper handling and disposal procedures should still be followed to minimize any potential environmental risks. Research into greener synthetic methods that use this compound is ongoing and aims to further reduce its environmental footprint.

In conclusion, 2-(1， 1-dimethyl- 2-propenyl)- 4， 4， 5， 5-tetramethyl- 1， 3， 2-dioxaborolane (CAS No. 129813- 2 - - - - - - - - - - - - - - - - - - - - - -) is a highly versatile compound with significant applications in organic synthesis and medicinal chemistry. Its unique chemical properties make it an invaluable reagent for cross-coupling reactions and other synthetic transformations. Ongoing research continues to uncover new uses for this compound and its derivatives in various fields of science and technology.